Cas no 765937-81-3 (2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)-)

• Product Name: 2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)-
• CAS No: 765937-81-3
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• MDL: MFCD00695943
• CID: 4178777
• PubChem ID: 736686
• Update Time: 2025-05-19

2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)-
• (2E)-3-[5-(3-NITROPHENYL)-2-FURYL]PROP-2-ENOIC ACID
• 3-[5-(3-NITROPHENYL)-2-FURYL]ACRYLIC ACID
• 3-[5-(3-NITRO-PHENYL)-FURAN-2-YL]-ACRYLIC ACID
• AKOS B004118
• AKOS BB-8406
• ASISCHEM Y84087
• ART-CHEM-BB B004118
• TIMTEC-BB SBB007011
• (e)-3-[5-(3-nitro-phenyl)-furan-2-yl]-acrylic acid
• AKOS000109218
• 765937-81-3
• 3-(5-(3-Nitrophenyl)furan-2-yl)acrylic acid
• STK711113
• VS-02280
• BBL010008
• (2E)-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enoic acid
• (E)-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enoic acid
• 3-(5-(3-Nitrophenyl)furan-2-yl)acrylicacid
• (E)-3-(5-(3-nitrophenyl)furan-2-yl)acrylic acid
• CS-0322477
• (2e)-3-[5-(3-nitrophenyl)-2-furyl]acrylic acid
• 3-(5-(3-NITRO-PHENYL)-FURAN-2-YL)-ACRYLIC ACID
• 3-[5-(3-nitro-phenyl)furan-2-yl]acrylic acid
• Z56768262

• MDL： MFCD00695943
• Inchi： 1S/C13H9NO5/c15-13(16)7-5-11-4-6-12(19-11)9-2-1-3-10(8-9)14(17)18/h1-8H,(H,15,16)/b7-5+
• InChI Key： XTMFADOEDNSWOV-FNORWQNLSA-N
• SMILES： O1C(/C=C/C(=O)O)=CC=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.04807239Da
• Monoisotopic Mass: 259.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.3Ų

2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)-

Comprehensive Overview of 2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)- (CAS No. 765937-81-3)

The compound 2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)-, identified by its CAS No. 765937-81-3, is a specialized organic molecule with significant applications in pharmaceutical and material science research. This unsaturated carboxylic acid derivative features a furanyl ring linked to a nitrophenyl group, making it a valuable intermediate for synthesizing bioactive compounds. Its (2E)- configuration indicates the trans arrangement of substituents around the double bond, which is critical for its reactivity and interaction with biological targets.

In recent years, the demand for nitrophenyl-containing compounds has surged due to their role in developing antimicrobial agents and photovoltaic materials. Researchers are particularly interested in 2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)- for its potential in drug discovery, especially in targeting enzyme inhibition and signal transduction pathways. Its unique structure allows for modifications that enhance solubility and bioavailability, addressing common challenges in medicinal chemistry.

The synthesis of CAS No. 765937-81-3 typically involves cross-coupling reactions or condensation techniques, leveraging the reactivity of the furanyl and nitrophenyl moieties. Advanced analytical methods like NMR spectroscopy and HPLC are employed to confirm its purity and stereochemistry. This compound’s stability under controlled conditions makes it suitable for high-throughput screening in drug development pipelines.

From an industrial perspective, 2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)- is gaining traction in the agrochemical sector for designing eco-friendly pesticides. Its nitro group contributes to electron-withdrawing properties, enhancing interactions with pest-specific proteins. Additionally, its conjugated double bonds are explored for organic electronics, such as OLEDs and sensors, aligning with the global push for sustainable technologies.

Environmental and safety studies of CAS No. 765937-81-3 emphasize its low toxicity profile when handled according to standard protocols. Regulatory bodies classify it as a non-hazardous research chemical, though proper personal protective equipment (PPE) is recommended during lab use. Its biodegradability and minimal ecological impact further support its adoption in green chemistry initiatives.

Frequently asked questions about this compound include its synthetic routes, commercial availability, and applications in nanotechnology. Researchers also inquire about its spectral data and compatibility with catalytic systems. Addressing these queries, suppliers often provide technical datasheets and custom synthesis options to meet diverse project requirements.

In summary, 2-Propenoic acid, 3-[5-(3-nitrophenyl)-2-furanyl]-, (2E)- (CAS No. 765937-81-3) exemplifies the intersection of organic synthesis and applied science. Its versatility spans pharmaceuticals, materials engineering, and environmental science, making it a focal point for innovation. As industries prioritize sustainability and efficiency, this compound’s role is poised to expand, driven by ongoing research and interdisciplinary collaborations.